Cas no 1713265-20-3 (5-Bromo-N,N-dimethyl-8-quinolinamine)

• Product Name: 5-Bromo-N,N-dimethyl-8-quinolinamine
• CAS No: 1713265-20-3
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• MDL: MFCD32869289
• CID: 5066091
• PubChem ID: 147807993
• Update Time: 2025-06-14

5-Bromo-N,N-dimethyl-8-quinolinamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N,N-dimethyl-8-quinolinamine
• 5-Bromo-N,N-dimethylquinolin-8-amine
• D94360
• AS-77540
• 1713265-20-3

• MDL： MFCD32869289
• Inchi： 1S/C11H11BrN2/c1-14(2)10-6-5-9(12)8-4-3-7-13-11(8)10/h3-7H,1-2H3
• InChI Key： HMUPTFCIKPLNCZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C1=CC=CN=2)N(C)C

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 16.1

Additional information on 5-Bromo-N,N-dimethyl-8-quinolinamine

Comprehensive Overview of 5-Bromo-N,N-dimethyl-8-quinolinamine (CAS No. 1713265-20-3): Properties, Applications, and Research Insights

5-Bromo-N,N-dimethyl-8-quinolinamine (CAS No. 1713265-20-3) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its brominated quinoline core and dimethylamino substitution, serves as a versatile intermediate in organic synthesis. Its molecular structure, C₁₁H₁₁BrN₂, combines a halogenated aromatic system with a tertiary amine group, enabling unique reactivity patterns. Researchers value this compound for its potential in drug discovery, particularly in the development of kinase inhibitors and fluorescence probes due to its electron-rich framework.

In recent years, the demand for functionalized quinoline compounds like 5-Bromo-N,N-dimethyl-8-quinolinamine has surged, driven by their applications in medicinal chemistry and optoelectronic materials. A 2023 study highlighted its role as a precursor for photoactive molecules used in OLEDs, aligning with the global push for energy-efficient technologies. The compound's bromine atom facilitates further cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), making it a synthetic building block for complex architectures. Analytical data from HPLC and LC-MS studies confirm its high purity (>98%), a critical factor for high-throughput screening in pharmaceutical R&D.

The structure-activity relationship (SAR) of 5-Bromo-N,N-dimethyl-8-quinolinamine has been explored in several peer-reviewed publications, with particular focus on its electron-donating effects and steric parameters. Computational chemistry models suggest that the dimethylamino group enhances solubility in polar solvents, addressing a common challenge in bioavailability optimization. This aligns with current industry trends toward fragment-based drug design, where small molecules with defined physicochemical properties are prioritized. Notably, the compound's UV-Vis spectrum shows absorption maxima at 320 nm, making it relevant for photocatalysis research—a hot topic in sustainable chemistry.

From a synthetic methodology perspective, CAS 1713265-20-3 is typically prepared via Pd-catalyzed amination of 5,8-dibromoquinoline, followed by selective functionalization—a process optimized for gram-scale production. Patent literature reveals its incorporation into heterocyclic scaffolds for antiviral applications, though non-clinical use remains predominant. Environmental studies indicate the compound's moderate biodegradability, prompting recommendations for proper waste management in industrial settings. These findings respond to growing ESG (Environmental, Social, and Governance) concerns in chemical manufacturing.

Emerging applications of 5-Bromo-N,N-dimethyl-8-quinolinamine include its use as a ligand precursor in transition metal complexes for catalytic asymmetric synthesis. Recent ACS (American Chemical Society) presentations have demonstrated its utility in constructing chiral auxiliaries, particularly for C–H activation reactions. The compound's stability under ambient conditions (decomposition point >200°C) makes it suitable for long-term storage, a practical advantage for research laboratories. Furthermore, its NMR spectral data (1H, 13C) have been thoroughly documented in chemical databases, facilitating structure verification—a key requirement in quality control protocols.

As the scientific community increasingly focuses on molecular diversity for targeted therapies, compounds like 5-Bromo-N,N-dimethyl-8-quinolinamine (CAS 1713265-20-3) will continue to play pivotal roles. Its balanced lipophilicity (calculated logP ≈ 2.1) and hydrogen bonding capacity position it as a valuable tool for medchem optimization. Ongoing investigations explore its potential in proteolysis-targeting chimera (PROTAC) designs, reflecting cutting-edge trends in degrader technologies. With proper handling per OSHA guidelines, this compound exemplifies how specialty chemicals drive innovation across multiple scientific disciplines.